Cas no 115587-73-0 (L-Glutamic acid,N-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-,(R)- (9CI))

L-Glutamic acid,N-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-,(R)- (9CI) Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-,(R)- (9CI)
• (2S)-2-[[4-[[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-1H-pyrido[2,3-d]pyrimidin-6-yl]methylamino]benzoyl]amino]pentanedioic acid
• 5-deaza-5,6,7,8-tetrahydrofolic acid
• L-Glutamic acid,N-[4-[[(2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]...
• 5-Deaza-thf
• L-Glutamic acid, N-(4-(((2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido(2,3-d)pyrimidin-6-yl)methyl)amino)benzoyl)-, (R)-
• N-[4-({[(6R)-2-amino-4-oxo-1,4,5,6,7,8-hexahydropyrido[2,3-d]pyrimidin-6-yl]methyl}amino)benzoyl]-L-glutamic acid
• (2S)-2-[[4-[[(6R)-2-amino-4-oxo-5,6,7,8-tetrahydro-3H-pyrido[2,3-d]pyrimidin-6-yl]methylamino]benzoyl]amino]pentanedioic acid
• DTXSID80151140
• 115587-73-0
• +Expand

• InChIKey： XQZVRAWIARJOCJ-YGRLFVJLSA-N
• Inchi： InChI=1S/C20H24N6O6/c21-20-25-16-13(18(30)26-20)7-10(9-23-16)8-22-12-3-1-11(2-4-12)17(29)24-14(19(31)32)5-6-15(27)28/h1-4,10,14,22H,5-9H2,(H,24,29)(H,27,28)(H,31,32)(H4,21,23,25,26,30)/t10-,14+/m1/s1
• SMILES： OC(CC[C@H](NC(C1C=CC(NC[C@@H]2CNC3NC(=NC(=O)C=3C2)N)=CC=1)=O)C(=O)O)=O

Computed Properties

• Exact Mass: 444.176
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Monoisotopic Mass: 444.176
• Heavy Atom Count: 32
• Complexity: 832
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 195Ų

Experimental Properties

• Refractive Index: 1.734
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Density: 1.62